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Compound of Interest

Compound Name: 4-lodo-3,5-dimethylaniline

Cat. No.: B055768

An In-depth Technical Guide to the Chemical Properties of 4-lodo-3,5-dimethylaniline

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential applications of 4-lodo-3,5-dimethylaniline, tailored for researchers, scientists, and
professionals in drug development.

Core Chemical Properties

4-lodo-3,5-dimethylaniline, with the CAS number 117832-15-2, is a substituted aniline that
serves as a valuable intermediate in organic synthesis.[1] Its structure features an aniline core
with two methyl groups at positions 3 and 5, and an iodine atom at position 4. This substitution
pattern imparts specific reactivity and properties to the molecule.

Table 1: Physicochemical Properties of 4-lodo-3,5-dimethylaniline
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Property Value Source(s)
Molecular Formula CsH1oIN [1112]
Molecular Weight 247.08 g/mol [1][2]
Melting Point 112-113 °C [2]

Boiling Point 292.8 £ 28.0 °C (Predicted) [2]

Density 1.688 + 0.06 g/cm? (Predicted) [2]
Appearance Brown to olive green solid [2]

pKa 4.05 £ 0.10 (Predicted) [2]

LogP 2.49024 [1]

Topological Polar Surface Area

26.02 A2 [1]
(TPSA)

Synthesis and Purification

The synthesis of 4-lodo-3,5-dimethylaniline typically proceeds via the electrophilic iodination
of 3,5-dimethylaniline. The starting material, 3,5-dimethylaniline, is commercially available. The
iodination reaction introduces an iodine atom onto the aromatic ring, directed by the activating
amino group.

Experimental Protocol: Synthesis of 4-lodo-3,5-
dimethylaniline

This protocol is adapted from established methods for the iodination of substituted anilines.[3]

[4]

Materials:

e 3,5-Dimethylaniline
e lodine (I2)

e Sodium Bicarbonate (NaHCOs)
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» Diethyl ether

¢ Anhydrous sodium sulfate (Naz2S0a)
» Deionized water

Procedure:

 In a suitable reaction vessel, dissolve 3,5-dimethylaniline in a suitable solvent such as 1,4-
dioxane or ethanol.

e Cool the solution to 0 °C in an ice bath.

e Slowly add a stoichiometric equivalent of molecular iodine (I2) to the stirred solution. The
addition should be portion-wise to control the reaction temperature.

 After the addition is complete, allow the reaction mixture to stir at O °C for one hour, then
warm to room temperature and continue stirring for an additional hour.

¢ Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. This
step neutralizes any acid formed and removes unreacted iodine.

o Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl
ether.

o Combine the organic layers and wash with a saturated solution of sodium thiosulfate to
remove any residual iodine, followed by a wash with brine.

e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator to yield the crude product.

e The crude 4-lodo-3,5-dimethylaniline can be further purified by recrystallization from a
suitable solvent system, such as methanol/water, to obtain a crystalline solid.[2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b055768?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0477066.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Synthesis and Purification Workflow
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Role as a Synthetic Building Block

4-lodo-3,5-dimethylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055768#4-iodo-3-5-dimethylaniline-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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